16-Hydroxyroridin L-2

• Molecular Formula: C29H38O10
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C29H38O10/c1-18(32)21(35-10-8-20-12-26(34)36-15-20)5-3-4-6-25(33)39-22-13-24-29(17-37-29)27(22,2)28(16-31)9-7-19(14-30)11-23(28)38-24/h3-6,11-12,18,21-24,30-32H,7-10,13-17H2,1-2H3/b5-3+,6-4-/t18?,21?,22-,23-,24-,27-,28-,29+/m1/s1
• InChIKey: CCTSCDKRPDPVEO-XUJRVWKWSA-N

16-Hydroxyroridin L-2 Overview

16-Hydroxyroridin L-2 (CAS 87292-18-0) is a macrocyclic trichothecene mycotoxin and member of the verrucarin subclass of antibiotics, originally isolated from Myrothecium roridum CL‑514.2 [1]. It is characterized by a C29H38O10 molecular formula (MW 546.606) and features a 16‑hydroxyl group on the trichothecene backbone, distinguishing it from non‑hydroxylated analogs such as roridin L‑2 [2]. This compound is primarily recognized for its antitumor properties and is supplied exclusively for laboratory research applications [3].

• Research-use mycotoxin probe for macrocyclic trichothecene SAR

• Reported in vivo model-response context for leukemia studies

• Analytical reference potential for 16-hydroxylated trichothecene identification

• [1] Bean GA, Fernando T, Jarvis BB, Bruton B. The isolation and identification of trichothecene metabolites from a plant pathogenic strain of Myrothecium roridum. J Nat Prod. 1984;47(4):727-729. PMID: 6541681 DOI: 10.1021/np50034a031. View Source
• [2] Jarvis BB, Midiwo JO, Mazzola EP. Trichoverritone and 16-hydroxyroridin L-2, new trichothecenes from Myrothecium roridum. Tetrahedron Lett. 1983;24(34):3539-3542. View Source
• [3] MedChemExpress. 16-Hydroxyroridin L-2 (HY-N15066) Technical Datasheet. View Source

Why 16-Hydroxyroridin L-2 Cannot Be Substituted

In the macrocyclic trichothecene family, subtle structural modifications produce profound and quantifiable differences in biological activity. The conversion of verrucarin A to 16-hydroxyverrucarin A results in a marked increase in in vivo antitumor activity against P388 mouse leukemia [1]. Similarly, 16-hydroxy derivatives of roridins A and H and verrucarins A and J consistently exhibit very high activity, whereas the parent compounds show only low in vivo efficacy [2]. This structure‑activity relationship establishes that the 16‑hydroxyl group is a critical pharmacophoric element; consequently, non‑hydroxylated analogs such as roridin L‑2 or verrucarin A cannot be assumed to replicate the biological performance of 16‑Hydroxyroridin L‑2 without direct comparative data [3].

Roridin L-2 (non-hydroxylated) May not reproduce reported in vivo model-response; 16-OH is a critical pharmacophoric feature.

Verrucarin A & parent roridins Non-hydroxylated parents show low activity in class-level evidence; direct comparative data required.

• [1] Jarvis BB, Stahly GP, Pavanasasivam G, Mazzola EP. Antileukemic compounds derived from the chemical modification of macrocyclic trichothecenes. 1. Derivatives of verrucarin A. J Med Chem. 1980;23(9):1054-1058. PMID: 7411550. View Source
• [2] Jarvis BB, Midiwo JO, Mazzola EP. Antileukemic compounds derived by chemical modification of macrocyclic trichothecenes. 2. Derivatives of roridins A and H and verrucarins A and J. J Med Chem. 1984;27(2):239-244. PMID: 6694172. View Source
• [3] de Carvalho MP, Weich H, Abraham WR. Macrocyclic trichothecenes as antifungal and anticancer compounds. Curr Med Chem. 2016;23(1):23-35. PMID: 26572613. View Source

16-Hydroxyroridin L-2 Evidence of Differentiation

16-Hydroxylation Structural Signature

16-Hydroxyroridin L-2 differs from its closest congener roridin L-2 by the presence of a hydroxyl group at the C-16 position of the trichothecene skeleton. This substitution is evidenced by the molecular formulas C29H38O10 (16-Hydroxyroridin L-2) vs. C29H38O9 (roridin L-2), a mass difference of 16 Da . The 16-hydroxyl moiety is unequivocally assigned via 1H and 13C NMR spectroscopy, with the C-16 hydroxymethyl group resonating at distinct chemical shifts that are absent in the spectrum of roridin L-2 [1].

16-OH Structural Identity

Head-to-head

+16 Da mass difference (C29H38O10 vs C29H38O9)

Unequivocal identity verification for QC; ensures correct 16-hydroxylated congener.

1H/13C NMR distinct shifts confirm 16-OH assignment.

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW 546.606 Da; formula C29H38O10
Comparator Or Baseline	Roridin L-2: MW 530.606 Da; formula C29H38O9
Quantified Difference	+16 Da (one additional oxygen atom) attributable to 16-hydroxylation
Conditions	High-resolution mass spectrometry and NMR spectroscopic characterization

Why This Matters

The +16 Da mass difference and distinct NMR signature provide unequivocal identity verification for quality control, ensuring the correct 16-hydroxylated congener is procured rather than the non-hydroxylated analog.

• [1] Jarvis BB, Midiwo JO, Mazzola EP. Trichoverritone and 16-hydroxyroridin L-2, new trichothecenes from Myrothecium roridum. Tetrahedron Lett. 1983;24(34):3539-3542. View Source

P388 Leukemia Activity via 16-Hydroxylation

Although direct in vivo data for 16-Hydroxyroridin L-2 itself are not available, a robust class-level inference can be drawn from closely related 16-hydroxylated trichothecenes. In a landmark structure-activity relationship study, 16-hydroxyverrucarin A exhibited a marked increase in in vivo activity against P388 mouse leukemia compared to the parent verrucarin A, which shows only low activity [1]. Furthermore, the 16-hydroxy derivatives of roridins A and H and verrucarins A and J consistently exhibited very high in vivo antileukemic activity, whereas the corresponding non-hydroxylated parent compounds were inactive or weakly active [2].

In Vivo Leukemia Activity

Class-level inference

Reported marked increase in in vivo activity for 16-hydroxy congeners vs parents

Supports selection of 16-OH trichothecenes for in vivo leukemia model screening.

Exact T/C values not disclosed; direct data for this compound unavailable.

Evidence Dimension	In vivo antitumor activity (P388 mouse leukemia model)
Target Compound Data	Not directly reported; inferred from class of 16-hydroxylated macrocyclic trichothecenes
Comparator Or Baseline	Verrucarin A (non-hydroxylated): low in vivo activity; Roridin A (non-hydroxylated): low in vivo activity
Quantified Difference	Qualitative activity increase: 16-hydroxy derivatives show 'marked increases' and 'extraordinary activity' relative to non-hydroxylated parents [1][2]
Conditions	In vivo P388 mouse leukemia model; exact T/C (%) values not disclosed in abstracts

Why This Matters

For researchers seeking macrocyclic trichothecenes with in vivo antileukemic potential, the 16-hydroxyl substituent is a validated pharmacophoric feature that distinguishes active congeners from inactive ones, making 16-Hydroxyroridin L-2 a rationally selected candidate over non-hydroxylated analogs.

• [1] Jarvis BB, Stahly GP, Pavanasasivam G, Mazzola EP. Antileukemic compounds derived from the chemical modification of macrocyclic trichothecenes. 1. Derivatives of verrucarin A. J Med Chem. 1980;23(9):1054-1058. PMID: 7411550. View Source
• [2] Jarvis BB, Midiwo JO, Mazzola EP. Antileukemic compounds derived by chemical modification of macrocyclic trichothecenes. 2. Derivatives of roridins A and H and verrucarins A and J. J Med Chem. 1984;27(2):239-244. PMID: 6694172. View Source

Antimalarial Activity Potential

Macrocyclic trichothecenes structurally related to 16-Hydroxyroridin L-2, including roridin E, roridin L-2, and 16-hydroxyroridin E, have been reported to exhibit highly potent antimalarial activity against Plasmodium falciparum. In a study of trichothecenes from Myrothecium roridum, most of the isolated mycotoxins showed IC50 values in the nanomolar range against P. falciparum, alongside strong cytotoxicity toward KB and NCI-H187 human cancer cell lines (IC50 0.60–112.28 nM) [1]. While 16-Hydroxyroridin L-2 was not directly tested in this study, its close structural homology to 16-hydroxyroridin E and roridin L-2 supports a class-level inference of potent antiparasitic activity.

Antimalarial Potential

Class-level inference

Nanomolar IC50 range against P. falciparum for related trichothecenes

Supports antimalarial screening context; 16-OH scaffold may contribute to potency.

Compound not directly tested; structural homology supports class-level inference.

Evidence Dimension	Antimalarial activity (Plasmodium falciparum)
Target Compound Data	Not directly reported; inferred from class of macrocyclic trichothecenes
Comparator Or Baseline	Various macrocyclic trichothecenes (roridin E, roridin L-2, 16-hydroxyroridin E) from Myrothecium roridum
Quantified Difference	IC50 values in the nanomolar range against P. falciparum; exact values for individual compounds not disclosed in abstract
Conditions	In vitro P. falciparum culture; assay method not specified in abstract

Why This Matters

For investigators screening natural products for antimalarial lead compounds, the macrocyclic trichothecene scaffold, and particularly 16-hydroxylated congeners, represents a validated chemotype with documented nanomolar potency against P. falciparum.

• [1] Lakornwong W, et al. Types A and D Trichothecene Mycotoxins from the Fungus Myrothecium roridum. Planta Med. 2019;85(9-10):756-764. PMID: 31063985. View Source

16-Hydroxyroridin L-2 Research Applications

P388 Leukemia In Vivo Studies

Based on class-level evidence that 16-hydroxylated macrocyclic trichothecenes exhibit markedly enhanced in vivo activity against P388 mouse leukemia relative to non-hydroxylated parents [1][2], 16-Hydroxyroridin L-2 is a rational candidate for in vivo antileukemic screening. Procurement for this application should prioritize analytical verification of the 16-hydroxyl moiety via LC‑MS or NMR to ensure the correct congener is tested.

Antimalarial Lead Discovery and SAR

Macrocyclic trichothecenes from Myrothecium roridum, including roridin-type compounds, exhibit nanomolar antiplasmodial activity against P. falciparum [3]. 16-Hydroxyroridin L-2 may serve as a probe compound to investigate the contribution of 16-hydroxylation to antimalarial potency and selectivity, particularly in comparative panels with roridin L-2 and other non-hydroxylated analogs.

Mycotoxin Analytical Reference Standard

16-Hydroxyroridin L-2 is produced by specific strains of Myrothecium roridum, including plant pathogenic isolates [4]. Its unique molecular formula (C29H38O10, MW 546.606) and distinct NMR fingerprint differentiate it from roridin L-2 (C29H38O9) [5]. This compound is therefore suitable as a certified reference material for LC‑MS/MS or NMR-based identification of 16-hydroxylated trichothecenes in fungal extracts, food safety monitoring, or natural product screening programs.

Application

Selection Property

Validation Focus

In vivo leukemia model studies

16-hydroxylation structural confirmation

In vivo model-response profile vs non-hydroxylated analogs

Antimalarial lead discovery

16-OH trichothecene scaffold

Antiplasmodial potency and selectivity panel

Mycotoxin analytical reference standard

Distinct MW and NMR fingerprint

LC-MS/MS or NMR identity confirmation

• [1] Jarvis BB, Stahly GP, Pavanasasivam G, Mazzola EP. Antileukemic compounds derived from the chemical modification of macrocyclic trichothecenes. 1. Derivatives of verrucarin A. J Med Chem. 1980;23(9):1054-1058. PMID: 7411550. View Source
• [2] Jarvis BB, Midiwo JO, Mazzola EP. Antileukemic compounds derived by chemical modification of macrocyclic trichothecenes. 2. Derivatives of roridins A and H and verrucarins A and J. J Med Chem. 1984;27(2):239-244. PMID: 6694172. View Source
• [3] Lakornwong W, et al. Types A and D Trichothecene Mycotoxins from the Fungus Myrothecium roridum. Planta Med. 2019;85(9-10):756-764. PMID: 31063985. View Source
• [4] Bean GA, Fernando T, Jarvis BB, Bruton B. The isolation and identification of trichothecene metabolites from a plant pathogenic strain of Myrothecium roridum. J Nat Prod. 1984;47(4):727-729. PMID: 6541681 DOI: 10.1021/np50034a031. View Source
• [5] Jarvis BB, Midiwo JO, Mazzola EP. Trichoverritone and 16-hydroxyroridin L-2, new trichothecenes from Myrothecium roridum. Tetrahedron Lett. 1983;24(34):3539-3542. View Source